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Compound of Interest

Compound Name: Echinophyllin C

Cat. No.: B021605

Disclaimer: As of November 2025, detailed technical data, including comprehensive biological
activity, specific experimental protocols, and defined signaling pathways for Echinophyllin C
(CAS 310433-44-4), is limited in publicly accessible scientific literature. This guide provides a
comprehensive overview based on available information for Echinophyllin C and supplements
it with established methodologies and plausible mechanisms of action drawn from research on
structurally related marine diterpenoids. This document is intended to serve as a foundational
resource for researchers, scientists, and drug development professionals.

Core Compound Information

Echinophyllin C is a diterpenoid, a class of organic compounds composed of four isoprene
units. It is a natural product isolated from marine soft corals. Diterpenoids from marine
organisms are a well-established source of novel bioactive compounds with a wide range of
potential therapeutic applications, including antimicrobial and anti-inflammatory activities.

Table 1: Chemical and Physical Properties of Echinophyllin C
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Property Value

CAS Number 310433-44-4
Molecular Formula C20H29NO3

Molecular Weight 331.45 g/mol
Compound Type Diterpenoid

Source Marine Soft Corals
Reported Bioactivity Potential Antimicrobial

General Experimental Protocols for Marine
Diterpenoids

The following sections outline generalized experimental protocols that are commonly employed
in the study of marine natural products like Echinophyllin C. These are representative
workflows and would require optimization for this specific compound.

Isolation and Purification of Echinophyllin C

The isolation of a specific natural product from its source organism is a multi-step process
involving extraction and chromatography.
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Figure 1: Generalized workflow for the isolation and purification of marine diterpenoids.
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Methodology:

o Collection and Preparation: The source soft coral is collected and immediately preserved,
often by freezing. The frozen biomass is then lyophilized (freeze-dried) to remove water and
ground into a fine powder to increase the surface area for extraction.

o Extraction: The powdered coral is extracted with a sequence of organic solvents, typically
starting with a mixture of methanol and dichloromethane, to isolate a broad range of
compounds. The solvent is then evaporated under reduced pressure to yield a crude extract.

o Fractionation: The crude extract is subjected to solvent-solvent partitioning to separate
compounds based on their polarity. For example, partitioning between hexane and methanol
can separate nonpolar lipids from more polar compounds.

o Chromatographic Purification: The resulting fractions are further purified using
chromatographic techniques.

o Column Chromatography: The active fraction is passed through a silica gel column, and
compounds are eluted with a gradient of solvents of increasing polarity. Fractions are
collected and tested for the presence of the target compound.

o High-Performance Liquid Chromatography (HPLC): Fractions containing the compound of
interest are subjected to HPLC, often using a reverse-phase column (e.g., C18), to
achieve high-purity isolation of Echinophyllin C.

 Structure Elucidation: The structure of the purified compound is confirmed using
spectroscopic methods such as Nuclear Magnetic Resonance (NMR) and Mass
Spectrometry (MS).

Antimicrobial Susceptibility Testing

To quantify the antimicrobial activity of Echinophyllin C, standard assays such as broth
microdilution are used to determine the Minimum Inhibitory Concentration (MIC).
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 To cite this document: BenchChem. [In-depth Technical Guide: Echinophyllin C (CAS
Number 310433-44-4)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b021605#echinophyllin-c-cas-number-310433-44-4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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